2-((4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[(4-amino-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C17H18N6O3S/c1-25-11-6-7-12(14(9-11)26-2)20-15(24)10-27-17-22-21-16(23(17)18)13-5-3-4-8-19-13/h3-9H,10,18H2,1-2H3,(H,20,24)
• InChI Key: JCMMJJBPFDUQAR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CSC2=NN=C(N2N)C3=CC=CC=N3)OC
• Molecular Formula: C17H18N6O3S
• Molecular Weight: 386.4 g/mol

Description

2-((4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C17H18N6O3S and its molecular weight is 386.43. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Insecticidal Applications

Research demonstrates the synthesis of innovative heterocycles incorporating thiadiazole moieties, evaluated for insecticidal properties against pests like the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017). This work underscores the potential agricultural applications of such compounds, showcasing the relevance of heterocyclic chemistry in developing new pest control agents.

Antimicrobial and Antitumor Evaluations

Another area of research focuses on the synthesis of heterocyclic compounds for their antimicrobial and antitumor activities. Compounds with structures incorporating elements like pyridine and triazole have been synthesized and evaluated for their biological activities (MahyavanshiJyotindra et al., 2011). These studies highlight the potential medicinal chemistry applications of such heterocyclic compounds, including their use as the basis for developing new therapeutic agents.

Antioxidant and Antitumor Research

The exploration of N-substituted-2-amino-1,3,4-thiadiazoles for their antioxidant and antitumor activities reveals the significance of heterocyclic compounds in medical research. Some synthesized compounds have shown promising results in cytotoxicity and antioxidant activity assessments, indicating their potential as novel therapeutic agents (Hamama et al., 2013).

Novel Drug Development

The development of new drugs often involves the synthesis of compounds with complex heterocyclic structures. Research in this domain includes the synthesis of derivatives with potential antimicrobial activities, highlighting the role of heterocyclic chemistry in pharmaceutical innovation (Aly et al., 2011).